Cas no 872839-57-1 (N-cyclopentyl-2-{2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-cyclopentyl-2-{2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 872839-57-1
• Molecular Formula: C₂₂H₂₅N₅O₄S
• Molecular Weight: 455.53000330925
• CID: 6577870

N-cyclopentyl-2-{2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide Properties

Names and Identifiers

• N-cyclopentyl-2-{2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide
• N-cyclopentyl-2-[7-(3-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• Acetamide, N-cyclopentyl-2-[[5,6,7,8-tetrahydro-2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxopyrimido[4,5-d]pyrimidin-4-yl]thio]-

• InChIKey： QUQDIHRVDIJXNQ-UHFFFAOYSA-N
• Inchi： 1S/C22H25N5O4S/c1-26-19-17(21(29)27(2)22(26)30)20(32-12-16(28)23-14-8-4-5-9-14)25-18(24-19)13-7-6-10-15(11-13)31-3/h6-7,10-11,14H,4-5,8-9,12H2,1-3H3,(H,23,28)
• SMILES： C(NC1CCCC1)(=O)CSC1N=C(C2=CC=CC(OC)=C2)N=C2N(C)C(=O)N(C)C(=O)C2=1

Experimental Properties

• pka: 13.66±0.20(Predicted)
• Density: 1.40±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles